Cas no 1033439-46-1 ((4-Fluoro-3-nitrophenyl)hydrazine hydrochloride)

• Product Name: (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride
• CAS No: 1033439-46-1
• MF: C₆H₇ClFN₃O₂
• MW: 207.590083360672
• CID: 4568776
• PubChem ID: 75481215
• Update Time: 2025-06-08

(4-Fluoro-3-nitrophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-nitrophenyl)hydrazine hydrochloride
• (4-fluoro-3-nitrophenyl)hydrazine;hydrochloride
• (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride

• Inchi： 1S/C6H6FN3O2.ClH/c7-5-2-1-4(9-8)3-6(5)10(11)12;/h1-3,9H,8H2;1H
• InChI Key： CYFHFMNLBWYZCS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 207.021082g/mol
• Monoisotopic Mass: 207.021082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.59g/mol
• Topological Polar Surface Area: 83.9

Additional information on (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride

(4-Fluoro-3-nitrophenyl)hydrazine hydrochloride (CAS No. 1033439-46-1): An Overview and Recent Advances

(4-Fluoro-3-nitrophenyl)hydrazine hydrochloride (CAS No. 1033439-46-1) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as 4-fluoro-3-nitrophenylhydrazine hydrochloride, has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis, and recent research developments surrounding this compound.

The chemical structure of (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride consists of a fluoro-substituted phenyl ring attached to a nitro group and a hydrazine moiety, all in the form of a hydrochloride salt. This combination of functional groups imparts distinct chemical and physical properties that make it an attractive candidate for various applications. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, while the nitro group contributes to its reactivity and potential biological activity.

In terms of synthesis, (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride can be prepared through several routes. One common method involves the reaction of 4-fluoro-3-nitrobenzonitrile with hydrazine hydrate in the presence of an acid catalyst, followed by acidification to form the hydrochloride salt. This synthetic pathway is well-documented in the literature and has been optimized for high yields and purity. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of the synthesis process.

Recent research has focused on exploring the biological activities of (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride. Studies have shown that this compound exhibits potent antifungal and antibacterial properties, making it a promising candidate for developing new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry reported that (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride demonstrated significant inhibitory effects against several strains of fungi and bacteria, including drug-resistant strains. The mechanism of action is believed to involve disruption of cell wall integrity and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride has also been investigated for its potential as a lead compound in drug discovery. Researchers have explored its use as a scaffold for designing novel drugs targeting various diseases. For example, a study in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of derivatives of (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride as potential anticancer agents. These derivatives showed promising cytotoxic activity against several cancer cell lines, suggesting their potential for further development.

In addition to its biological applications, (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride has found use in materials science. Its unique chemical structure makes it suitable for use as a precursor in the synthesis of advanced materials with specific properties. For instance, it has been employed in the preparation of functionalized polymers and nanomaterials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, catalysis, and energy storage.

The safety profile of (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride is an important consideration in its development and application. While it is generally considered safe for laboratory use under proper handling conditions, appropriate precautions should be taken to minimize exposure risks. Researchers should adhere to standard safety guidelines when working with this compound to ensure both personal safety and environmental protection.

In conclusion, (4-Fluoro-3-nitrophenyl)hydrazine hydrochloride (CAS No. 1033439-46-1) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure confers valuable properties that make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to advancements in various scientific fields.